Cas no 175135-82-7 (3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]-)

3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]- structure
175135-82-7 structure
Product Name:3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]-
CAS No:175135-82-7
MF:C12H9ClN2OS
MW:264.730660200119
CID:134380
PubChem ID:725071
Update Time:2025-04-19

3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide,2-[(4-chlorophenyl)thio]-
    • 2-(4-chlorophenyl)sulfanylpyridine-3-carboxamide
    • 2-[(4-chlorophenyl)thio]nicotinamide
    • HMS546L08
    • 2-(4-CHLOROPHENYLTHIO)PYRIDINE-3-CARBOXAMIDE
    • MLS000699637
    • DTXSID30352382
    • 175135-82-7
    • CHEMBL1459710
    • Oprea1_769785
    • FT-0610812
    • AKOS015912080
    • AI-204/31703025
    • HMS2605K14
    • Maybridge1_001834
    • 2-[(4-chlorophenyl)sulfanyl]nicotinamide
    • SMR000226631
    • W-206101
    • MFCD00052122
    • Inchi: 1S/C12H9ClN2OS/c13-8-3-5-9(6-4-8)17-12-10(11(14)16)2-1-7-15-12/h1-7H,(H2,14,16)
    • InChI Key: QLLYWFCCGPTQGT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C(C(N)=O)=CC=CN=1

Computed Properties

  • Exact Mass: 264.01200
  • Monoisotopic Mass: 264.0124118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Density: 1.42
  • Melting Point: 209 °C
  • Boiling Point: 475°Cat760mmHg
  • Flash Point: 475°Cat760mmHg
  • Refractive Index: 1.685
  • PSA: 81.28000
  • LogP: 3.68540
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